L-Iditol
Overview
Description
L-Iditol is a sugar alcohol . It is a rare sugar alcohol (polyol) .
Synthesis Analysis
Currently, this compound is recognized as a potential source of useful compounds. It is present in the fruits’ juices of Genus Sorbus spp. in minute quantities, and it is not generally extracted from natural plant resources. It is produced by synthesis or fermentation with yeast .
Molecular Structure Analysis
The molecular formula of this compound is C6H14O6 . Its average mass is 182.172 Da and its monoisotopic mass is 182.079041 Da .
Chemical Reactions Analysis
This compound is involved in the process of natural evolution in the laboratory . It enables the rapid selection of variants of biomolecules with properties that make them more suitable for specific applications .
Physical And Chemical Properties Analysis
This compound has a density of 1.6±0.1 g/cm3, a boiling point of 494.9±0.0 °C at 760 mmHg, and a vapor pressure of 0.0±2.8 mmHg at 25°C . Its molar refractivity is 38.9±0.3 cm3, and it has 6 H bond acceptors and 6 H bond donors .
Scientific Research Applications
L-Iditol as a Monosaccharide Laxative
This compound, a rare sugar alcohol, has been investigated for its potential as a monosaccharide laxative. Research indicates that this compound significantly increases the water content in the small intestine and accelerates small intestine transit, supporting its laxative effect. This suggests that this compound could be useful in treating constipation (Oosaka, 2009).
Role in HIV-1 Protease Inhibitors
This compound has been utilized as a chiral precursor in the synthesis of HIV-1 protease inhibitors. The research focused on the influence of central hydroxyl groups in these inhibitors derived from L-mannaric acid, with this compound playing a crucial role in the process. This implies the potential of this compound in developing treatments for HIV (Wachtmeister et al., 2000).
Discovery in Yunnanopilia longistaminata
This compound has been identified in the tender burgeon of Yunnanopilia longistaminata, marking it as a new plant source for this compound. This discovery could be significant for its utilization in various applications, given the rarity of this compound in nature (Xi-kui & Jian-jun, 2008).
Study of Local Motions in this compound Glass
Research on the sub-Tg relaxations in amorphous this compound glass was conducted to understand different types of secondary relaxations. This study provides insights into the molecular motions within this compound glass, which could have implications for its use in various scientific and industrial applications (Ramos et al., 2008).
Heparan Sulfate Research
In a study targeting the murine d-glucuronyl C5-epimerase gene, it was found that disrupting this gene resulted in structurally altered heparan sulfate lacking L-Iduronic acid, indicating a crucial role of this compound in normal kidney, lung, and skeletal development (Li et al., 2003).
Antimicrobial and Cytotoxic Activity
A study on quaternary diammonium salts derivatives of 1,4:3,6-dianhydro-l-iditol revealed significant antimicrobial activity against various pathogens, including Staphylococcus aureus and Escherichia coli. These derivatives also showed cytotoxic effects, highlighting the potential of this compound derivatives in developing antimicrobial agents (Sikora et al., 2022).
Mechanism of Action
Target of Action
L-Iditol, also known as D-Sorbitol or D-Dulcitol, primarily targets the enzyme this compound 2-dehydrogenase . This enzyme catalyzes the chemical reaction that converts this compound and NAD+ into L-sorbose, NADH, and H+ .
Mode of Action
This compound interacts with its target, this compound 2-dehydrogenase, by serving as a substrate for the enzyme . The enzyme catalyzes the oxidation of this compound in the presence of NAD+ to produce L-sorbose, NADH, and H+ . This reaction is part of the polyol pathway, which metabolically links glucose and fructose .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the polyol pathway . In this pathway, this compound is converted to L-sorbose by the action of this compound 2-dehydrogenase . This reaction is part of a larger metabolic process that links glucose and fructose .
Pharmacokinetics
This compound is a sugar alcohol found in small quantities in nature . It is soluble in water, which suggests that it can be readily absorbed and distributed in the body . .
Result of Action
The conversion of this compound to L-sorbose by this compound 2-dehydrogenase is a key step in the polyol pathway . This pathway plays a crucial role in the metabolism of glucose and fructose, two important sugars in human physiology . Therefore, the action of this compound can have significant effects at the molecular and cellular levels, particularly in processes related to sugar metabolism.
Action Environment
The action of this compound and its efficacy can be influenced by various environmental factors. For instance, the activity of this compound 2-dehydrogenase, the enzyme that this compound targets, can be affected by factors such as pH and temperature . Additionally, the concentration of NAD+, a co-substrate in the reaction catalyzed by this compound 2-dehydrogenase, can also influence the action of this compound . .
Future Directions
properties
IUPAC Name |
(2S,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5+,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBPFZTCFMRRESA-UNTFVMJOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(CO)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]([C@H]([C@@H]([C@H](CO)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901337629 | |
Record name | L-Iditol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901337629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white to cream-colored solid; [Acros Organics MSDS], Solid | |
Record name | Iditol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/14649 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | L-Iditol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0011632 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
488-45-9 | |
Record name | L-Iditol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=488-45-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Iditol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000488459 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-Iditol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901337629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | L-Iditol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | IDITOL, L- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1Q2H9GC12E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | L-Iditol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0011632 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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